Cas no 2228791-52-2 (1-(5-nitrothiophen-2-yl)-3-oxocyclobutane-1-carbonitrile)

• Product Name: 1-(5-nitrothiophen-2-yl)-3-oxocyclobutane-1-carbonitrile
• CAS No: 2228791-52-2
• MF: C₉H₆N₂O₃S
• MW: 222.220540523529
• CID: 5946174
• PubChem ID: 165647700
• Update Time: 2025-05-25

1-(5-nitrothiophen-2-yl)-3-oxocyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(5-nitrothiophen-2-yl)-3-oxocyclobutane-1-carbonitrile
• 2228791-52-2
• EN300-1819280

• Inchi： 1S/C9H6N2O3S/c10-5-9(3-6(12)4-9)7-1-2-8(15-7)11(13)14/h1-2H,3-4H2
• InChI Key： LEDCEQBLQPOIIQ-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1C1(C#N)CC(C1)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 222.00991323g/mol
• Monoisotopic Mass: 222.00991323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 115Ų

Additional information on 1-(5-nitrothiophen-2-yl)-3-oxocyclobutane-1-carbonitrile

Comprehensive Analysis of 1-(5-Nitrothiophen-2-yl)-3-oxocyclobutane-1-carbonitrile (CAS No. 2228791-52-2)

The compound 1-(5-nitrothiophen-2-yl)-3-oxocyclobutane-1-carbonitrile (CAS No. 2228791-52-2) is a highly specialized chemical entity that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and material science research. This article delves into the molecular characteristics, synthesis pathways, and emerging applications of this compound, while addressing common queries from researchers and industry professionals.

Structurally, 1-(5-nitrothiophen-2-yl)-3-oxocyclobutane-1-carbonitrile combines a nitrothiophene moiety with a 3-oxocyclobutane ring system bearing a carbonitrile group. This distinctive architecture makes it particularly interesting for drug discovery programs targeting enzyme inhibition and receptor modulation. The presence of both electron-withdrawing (nitro and carbonitrile) groups and the thiophene heterocycle contributes to its unique electronic properties, which are currently being explored in organic electronics applications.

Recent studies have highlighted the compound's potential as a building block for small molecule pharmaceuticals, particularly in the development of kinase inhibitors and anti-inflammatory agents. The 5-nitrothiophene component is known to participate in various bioisosteric replacements, making this compound valuable for medicinal chemistry optimization. Researchers frequently search for "nitrothiophene derivatives in drug design" and "cyclobutane-based bioactive molecules", reflecting the growing interest in such structural motifs.

From a synthetic chemistry perspective, the preparation of 1-(5-nitrothiophen-2-yl)-3-oxocyclobutane-1-carbonitrile typically involves multi-step organic transformations. Key steps often include the functionalization of 2-bromo-5-nitrothiophene followed by coupling with 3-oxocyclobutane-1-carbonitrile derivatives. The compound's purity and stability are crucial factors for research applications, with many scientists inquiring about "storage conditions for nitrothiophene compounds" and "analytical methods for cyclobutane derivatives".

In material science applications, the conjugated system of 1-(5-nitrothiophen-2-yl)-3-oxocyclobutane-1-carbonitrile shows promise for organic semiconductor development. The compound's ability to form stable thin films and its tunable electronic properties make it relevant for "organic field-effect transistors" (OFETs) and "optoelectronic devices". These applications align with current trends toward sustainable electronics and flexible displays, topics that consistently rank high in scientific literature searches.

The safety profile and handling requirements of CAS 2228791-52-2 are frequently discussed in research forums. While not classified as hazardous under standard conditions, proper laboratory practices should be maintained when working with this compound. Common search queries include "MSDS for 1-(5-nitrothiophen-2-yl)-3-oxocyclobutane-1-carbonitrile" and "safety protocols for nitrothiophene handling", indicating the research community's emphasis on workplace safety.

Analytical characterization of 1-(5-nitrothiophen-2-yl)-3-oxocyclobutane-1-carbonitrile typically employs advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography. The compound's distinct spectral signatures, particularly the carbonitrile stretching vibration in IR spectroscopy (around 2220 cm^-1) and the characteristic thiophene proton signals in ¹H NMR (δ 7.5-8.5 ppm), serve as important identification markers. Researchers often search for "spectral data of nitrothiophene compounds" to facilitate their analytical work.

Future research directions for 1-(5-nitrothiophen-2-yl)-3-oxocyclobutane-1-carbonitrile may explore its potential in catalysis and coordination chemistry. The nitro group and carbonitrile functionality could serve as binding sites for metal centers, opening possibilities for novel catalyst design. This aligns with growing interest in "nitrogen-containing ligands in catalysis" and "heterocyclic building blocks for metal-organic frameworks", which are trending topics in chemical research databases.

In conclusion, 1-(5-nitrothiophen-2-yl)-3-oxocyclobutane-1-carbonitrile (CAS No. 2228791-52-2) represents a versatile chemical platform with applications spanning pharmaceutical development, materials science, and synthetic methodology. Its unique combination of nitrothiophene and oxocyclobutane moieties continues to inspire innovative research across multiple disciplines, addressing current scientific challenges in drug discovery and advanced materials development.